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Compound of Interest

Compound Name: Fenamiphos D3 (S-methyl D3)
Cat. No.: B12059724
Get Quote

Executive Summary

This technical guide defines the critical quality attributes (CQAS) and application protocols for
Fenamiphos-d3 (S-methyl-d3), the gold-standard internal standard (IS) for the quantification of
Fenamiphos residues in regulated matrices.

Fenamiphos is a systemic organophosphate nematicide subject to stringent Maximum Residue
Limits (MRLS) globally (often <0.01 mg/kg). Accurate quantification at these trace levels
requires isotope dilution mass spectrometry (IDMS) to compensate for matrix effects and
recovery losses. This guide outlines the purity specifications required to prevent isotopic
interference ("cross-talk”) and details the LC-MS/MS workflow necessary for regulatory
compliance.

Part 1: Critical Quality Attributes (CQAs) &
Specifications

The reliability of quantitative data hinges on the purity of the internal standard. For
Fenamiphos-d3, the deuterium label is located on the S-methyl group attached to the phenyl
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ring. This positioning is strategic, ensuring the label is retained in the primary daughter ions

during collision-induced dissociation (CID).

Specification Table

The following specifications are recommended for ISO 17025/GLP compliant laboratories.

Parameter

Specification

Scientific Rationale

Compound Name

Fenamiphos-d3 (S-methyl-d3)

Label must be on the S-methyl
to track the core aromatic

moiety.

CAS Number

203645-63-0 (labeled)

Unique identifier for the

deuterated analog.

Chemical Formula

C13H19D3NO3PS

Mass shift of +3.018 Da
relative to native
(C13H22NOsPS).

Chemical Purity

> 98.0% (HPLC/GC)

Impurities (e.g., synthesis
byproducts) cause erroneous

concentration calculations.

Isotopic Enrichment

> 99.0 atom % D

High enrichment minimizes the
presence of partially labeled
species (d1, d2).

Isotopic Purity (dO)

< 0.5% (Native Fenamiphos)

CRITICAL: High levels of dO
(native) in the IS will cause
false positives in blank

samples.

Fenamiphos is naturally a

Appearance White to off-white waxy solid waxy solid; discoloration
indicates oxidation.
) o Compatible with standard
N Soluble in Acetonitrile, )
Solubility reverse-phase LC mobile

Methanol

phases.
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The "Cross-Talk" Phenomenon
In trace analysis, the contribution of the Internal Standard to the analyte signal (dO contribution)

determines the Method Detection Limit (MDL).

e Scenario: If 100 ppb of IS is added to a sample, and the IS contains 1% dO (native
Fenamiphos), the IS addition artificially adds 1 ppb of native analyte. This makes it
impossible to quantify residues below 1 ppb.

e Requirement: For MRL testing at 10 ppb (0.01 mg/kg), the dO contribution must be negligible
(<0.1%).

Part 2: Analytical Methodology (LC-MS/MS)
Fragmentation & MRM Strategy

To effectively use Fenamiphos-d3, the Multiple Reaction Monitoring (MRM) transitions must be
selected such that the daughter ion retains the deuterium label.

o Native Fenamiphos (MW 303.4): The primary fragmentation pathway involves the loss of the
isopropylamine group or the phosphate ester cleavage, generating a stable tropylium-like ion
containing the S-methyl group.

e Fenamiphos-d3 (MW 306.4): Since the label is on the S-methyl, the corresponding daughter
ion shifts by +3 Da.

Recaommended MRM Transitions

Precursor lon Product lon Collision

Analyte Role
(m/z) (m/z) Energy (eV)

Fenamiphos -

] 304.1 [M+H]* 217.1 25 Quantifier

(Native)

304.1 [M+H]* 360.1 15 Qualifier

Fenamiphos-d3 o
307.1 [M+H]* 220.1 25 IS Quantifier

(1S)
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Note: If you select a product ion that loses the S-methyl group (e.g., a phosphate-specific
fragment), the mass shift would disappear, and the IS would interfere with the native analyte

channel. Always verify the product ion structure.

Visualization: Fragmentation Logic

The following diagram illustrates why the specific MRM transition 307.1 — 220.1 is selected to
ensure label retention.

i Product lon
cib F(r_gg7mDe£tatlon (Phenolic Core)
Native Fenamiphos m/z = 217.1
[M+H]+ = 304.1
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~~~~~~ Loss of
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—_——
-
-
-
-
-
-
-
-

Fenamiphos-d3
[M+H]+ = 307.1
(S-CD3)

-87 D
( 2 Labeled Product lon

> (Phenolic Core-d3)
m/z = 220.1

Click to download full resolution via product page

Caption: Fragmentation pathway showing retention of the S-methyl-d3 label in the product ion,
ensuring specificity.

Part 3: Experimental Workflow & Validation
Stock Solution Preparation

Fenamiphos is prone to oxidation (forming Sulfoxide and Sulfone). The IS stock solution must
be handled to prevent this degradation, which would reduce the effective concentration of the
parent IS.
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» Solvent: Dissolve neat Fenamiphos-d3 in Acetonitrile (LC-MS grade). Avoid methanol for
long-term storage as it can promote transesterification or degradation over long periods.

» Concentration: Prepare a primary stock at 1.0 mg/mL.
» Storage: Aliquot into amber glass vials (silanized). Store at -20°C or colder.

« Stability Check: Monitor the stock for the appearance of Fenamiphos-d3 Sulfoxide (+16 Da,
m/z 323) and Sulfone (+32 Da, m/z 339). If these exceed 5% of the total area, discard the
stock.

Sample Preparation (QUEChERS)

The following workflow integrates the IS to correct for recovery losses during extraction.
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Sample Weighing
(10g Homogenized Fruit/Veq)

Critical Step: Spike BEFORE extraction

IS Addition
Add Fenamiphos-d3

(Target: 100 ppb in final extract)

Extraction
Add 10mL Acetonitrile
Shake 1 min

y

Salting Out
Add MgSO4 / NaCl
Centrifuge

l

dSPE Cleanup
PSA/C18 / MgSO4
Remove lipids/sugars

LC-MS/MS Analysis

Inject 5 pL

Click to download full resolution via product page

Caption: QUEChERS extraction workflow highlighting the critical point of Internal Standard
addition for recovery correction.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b12059724/docs?utm_src=pdf-body-img#technical-guide-fenamiphos-d3-internal-standard-purity-specifications-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Validation Protocol (Self-Validating System)

To ensure the IS is performing correctly, run the following checks:

» IS Area Stability: Plot the peak area of Fenamiphos-d3 across the entire run (Standards +
Samples).

o Acceptance Criteria: No systematic drift; RSD < 20%. A drop in IS area in specific samples
indicates matrix suppression.

» Retention Time Matching: The deuterated standard should elute at the same time (or slightly
earlier, due to the deuterium isotope effect) as the native analyte.

o Acceptance Criteria: RT(Native) - RT(IS) < 0.05 min.
e Blank Check: Inject a solvent blank containing only the IS.

o Acceptance Criteria: Signal in the Native Fenamiphos channel (304>217) must be < 30%
of the LOQ. This confirms the isotopic purity spec (dO < 0.5%) is being met in the actual
system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.lcms.cz [Icms.cz]
e 2.lcms.cz [Icms.cz]

e To cite this document: BenchChem. [Technical Guide: Fenamiphos D3 Internal Standard
Purity Specifications & Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12059724/docs#technical-guide-fenamiphos-d3-
internal-standard-purity-specifications-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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